molecular formula C7H5ClO4S B12848897 4-(Chlorocarbonyl)benzenesulfonic acid

4-(Chlorocarbonyl)benzenesulfonic acid

Cat. No.: B12848897
M. Wt: 220.63 g/mol
InChI Key: PJZSMROVPKGXBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Chlorocarbonyl)benzenesulfonic acid is a useful research compound. Its molecular formula is C7H5ClO4S and its molecular weight is 220.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

C6H5SO2Cl+COCl2C6H4(SO2Cl)(COCl)+HCl\text{C}_6\text{H}_5\text{SO}_2\text{Cl} + \text{COCl}_2 \rightarrow \text{C}_6\text{H}_4(\text{SO}_2\text{Cl})(\text{COCl}) + \text{HCl} C6​H5​SO2​Cl+COCl2​→C6​H4​(SO2​Cl)(COCl)+HCl

Chemical Reactions Analysis

4-(Chlorocarbonyl)benzenesulfonic acid undergoes various chemical reactions, including:

    Substitution Reactions: It can participate in nucleophilic substitution reactions where the chlorocarbonyl group is replaced by other nucleophiles.

    Hydrolysis: In the presence of water, it can hydrolyze to form benzenesulfonic acid and carbon dioxide.

    Reduction: It can be reduced to form 4-formylbenzenesulfonic acid under specific conditions[][1].

Scientific Research Applications

4-(Chlorocarbonyl)benzenesulfonic acid has several applications in scientific research and industry:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals[][1].

    Biology: It can be used in the modification of biomolecules for research purposes.

    Medicine: It serves as a precursor in the synthesis of certain drugs.

    Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals[][1].

Comparison with Similar Compounds

4-(Chlorocarbonyl)benzenesulfonic acid can be compared with other sulfonic acids and chlorocarbonyl compounds:

These comparisons highlight the unique reactivity and applications of this compound in various fields.

Properties

IUPAC Name

4-carbonochloridoylbenzenesulfonic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClO4S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,10,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJZSMROVPKGXBZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)Cl)S(=O)(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClO4S
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.63 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.